2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide

• IUPAC Name: 2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide
• InChI: InChI=1S/C19H20N2O3S/c1-13(2)15-9-10-17(24-3)18(12-15)25(22,23)21-16-8-4-6-14-7-5-11-20-19(14)16/h4-13,21H,1-3H3
• InChI Key: FWYPNLDNRMEQAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide, also known as NSC 726189, is a synthetic compound that has gained attention for its potential use in scientific research. This compound belongs to the class of sulfonamides, which are known for their antibacterial properties. However, the focus of

Mechanism of Action

The mechanism of action of 2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in many types of cancer cells and is believed to play a role in tumor growth and progression. By inhibiting CA IX, 2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide may be able to slow or stop the growth of cancer cells.
Biochemical and Physiological Effects
In addition to its potential anticancer properties, 2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide has also been shown to have other biochemical and physiological effects. Studies have found that this compound can inhibit the growth of bacteria and fungi, suggesting that it may have potential as an antimicrobial agent. It has also been found to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. It is also relatively stable and has a long shelf life, which makes it easy to store and transport. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions that could be explored in relation to 2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide. One area of research could focus on further elucidating the compound's mechanism of action, which could help to identify new targets for cancer therapy. Another area of research could explore the potential use of this compound in combination with other anticancer agents, which could enhance its effectiveness. Additionally, research could investigate the potential use of 2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide in other areas, such as antimicrobial therapy or the treatment of inflammatory conditions.

Synthesis Methods

The synthesis of 2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide involves the reaction of 2-methoxyaniline with 8-chloro-5,6-dihydro-4H-1,3-benzoxazin-4-one, followed by the reaction of the resulting intermediate with propan-2-amine and benzenesulfonyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-methoxy-5-propan-2-yl-N-quinolin-8-ylbenzenesulfonamide has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anticancer properties, and it has been found to be effective against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer.